Cas no 2097897-52-2 (2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one)

• Product Name: 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one
• CAS No: 2097897-52-2
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 5893654
• PubChem ID: 121162387
• Update Time: 2025-06-14

2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one
• 2,2-dimethyl-1-{4-[(2-methylpyrimidin-4-yl)oxy]piperidin-1-yl}propan-1-one
• F6479-5827
• 2,2-dimethyl-1-(4-((2-methylpyrimidin-4-yl)oxy)piperidin-1-yl)propan-1-one
• 2,2-dimethyl-1-[4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl]propan-1-one
• AKOS032457788
• 2097897-52-2

• Inchi： 1S/C15H23N3O2/c1-11-16-8-5-13(17-11)20-12-6-9-18(10-7-12)14(19)15(2,3)4/h5,8,12H,6-7,9-10H2,1-4H3
• InChI Key： SGJGEKPJAKHLBF-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)C1CCN(C(C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 277.17902698g/mol
• Monoisotopic Mass: 277.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.3Ų

Additional information on 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one

Comprehensive Overview of 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one (CAS No. 2097897-52-2)

The compound 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one (CAS No. 2097897-52-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core linked to a methylpyrimidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one aligns with this trend due to its modular design, which allows for fine-tuning of pharmacokinetic properties. Its lipophilic nature and hydrogen-bond acceptor sites contribute to its bioavailability, a critical factor in drug development.

The synthesis of CAS No. 2097897-52-2 involves multi-step organic reactions, including N-alkylation and etherification, which are well-documented in peer-reviewed journals. Its pyrimidine ring system is particularly noteworthy, as this heterocycle is a common pharmacophore in FDA-approved drugs. This has led to increased searches for "pyrimidine derivatives in drug discovery" and "piperidine-based bioactive compounds" across academic and industrial databases.

From an industrial perspective, 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one is often discussed in the context of intellectual property and patent landscapes. Several patent filings highlight its utility in treating inflammatory and metabolic disorders, reflecting the growing intersection of medicinal chemistry and personalized healthcare. These applications resonate with current search trends such as "next-generation kinase inhibitors" and "structure-activity relationship (SAR) optimization."

Environmental and regulatory considerations are also paramount. While CAS No. 2097897-52-2 is not classified as hazardous, its biodegradation profile and eco-toxicity data remain areas of active investigation. This aligns with the broader scientific community's focus on "green chemistry principles" and "sustainable synthetic routes," which frequently appear in recent literature and conference proceedings.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure batch-to-batch consistency, a key concern for researchers querying "quality control in API manufacturing." Additionally, computational studies using molecular docking have explored its binding affinity with various biological targets, further driving interest in "computer-aided drug design (CADD)."

In summary, 2,2-dimethyl-1-{4-(2-methylpyrimidin-4-yl)oxypiperidin-1-yl}propan-1-one represents a compelling case study in modern chemical research. Its multifaceted applications—spanning drug development, material science, and analytical methodology—make it a recurring subject in scientific discourse. As search engines reflect growing curiosity about "heterocyclic compound applications" and "piperidine ring modifications," this compound continues to inspire innovation across disciplines.